2-(2-(Methylthio)pyrimidin-4-yl)-3-oxopropanenitrile

• IUPAC Name: 2-(2-methylsulfanylpyrimidin-4-yl)-3-oxopropanenitrile
• InChI: InChI=1S/C8H7N3OS/c1-13-8-10-3-2-7(11-8)6(4-9)5-12/h2-3,5-6H,1H3
• InChI Key: PGBRYXOTQFSZMM-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C(C=O)C#N
• Molecular Formula: C8H7N3OS
• DSSTOX Substance ID: DTXSID70676938
• Molecular Weight: 193.23 g/mol
• CAS RN: 1111637-81-0

Description

2-(2-(Methylthio)pyrimidin-4-yl)-3-oxopropanenitrile, also known as MTPN, is a pyrimidine derivative that has gained significant attention in recent years due to its potential applications in various fields of scientific research. MTPN is a small molecule that has been synthesized using various methods and has been found to exhibit promising biological activities.

Scientific Research Applications

Anti-Fibrosis Activity

• Scientific Field : Medicinal Chemistry
• Summary of Application : Pyrimidine derivatives have been found to exhibit anti-fibrotic activities. A series of novel 2-(pyridin-2-yl) pyrimidine derivatives were designed, synthesized, and their biological activities were evaluated against immortalized rat hepatic stellate cells (HSC-T6).
• Methods of Application : The compounds were synthesized and their biological activities were evaluated against HSC-T6 cells. The anti-fibrosis activity was evaluated by Picro-Sirius red staining, hydroxyproline assay, and ELISA detection of Collagen type I alpha 1 (COL1A1) protein expression.
• Results or Outcomes : Fourteen compounds were found to present better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Compounds ethyl 6-(5-(p-tolylcarbamoyl)pyrimidin-2-yl)nicotinate (12m) and ethyl 6-(5-((3,4-difluorophenyl)carbamoyl)pyrimidin-2-yl)nicotinate (12q) showed the best activities with IC50 values of 45.69 μM and 45.81 μM, respectively.

Pharmacological Applications

• Scientific Field : Pharmacology
• Summary of Application : Pyrimidine derivatives are reported to exhibit a wide range of pharmacological applications. These include antimicrobial, antiviral, antitumor, and antifibrotic compounds.
• Methods of Application : The specific methods of application or experimental procedures vary depending on the specific pharmacological application.
• Results or Outcomes : The outcomes also vary depending on the specific application. For example, pyrimidine derivatives are known to exhibit antimicrobial, antiviral, antitumor, and antifibrotic activities.

Synthesis routes and methods

Procedure details

A mixture of 4-(isoxazol-4-yl)-2-(methylthio)pyrimidine (4) (112.0 g, 0.58 mol) and NaOH (23.2 g) in water/MeOH (350 mL/350 mL) was stirred at 70° C. for 6 h. The reaction mixture was allowed to cool to room temperature and adjusted to pH 3.5 with citric acid. The resulting precipitate was filtered, washed with water (500 mL×3) and ethyl ether (500 mL×3). Then the precipitate was dried in vacuum to give 2-(2-(methylthio)pyrimidin-4-yl)-3-oxopropanenitrile (5) (100 g, 89.3%) as a yellow solid.

Citations

(R)-4-[2-(Methylsulfanyl) pyrimidin-4-yl]-1-(tetrahydrofuran-3-yl)-1H-pyrazol-5-amine

Z Liu, KKC Liu, J Elleraas, AL Rheingold… - … Section E: Structure …, 2009 - scripts.iucr.org

The title compound, C12H15N5OS, was obtained by reaction of 2-(2-(methylthio)pyrimidin-4-yl)-3-oxopropanenitrile with (tetrahydrofuran-3-yl)hydrazine dihydrochloride, and the …

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